2-(3-fluorophenyl)-3-(1,2,5-trimethyl-1H-pyrrol-3-yl)acrylonitrile

• IUPAC Name: (E)-2-(3-fluorophenyl)-3-(1,2,5-trimethylpyrrol-3-yl)prop-2-enenitrile
• InChI: InChI=1S/C16H15FN2/c1-11-7-14(12(2)19(11)3)8-15(10-18)13-5-4-6-16(17)9-13/h4-9H,1-3H3/b15-8-
• InChI Key: QIBQQWAAABRWCX-NVNXTCNLSA-N
• Canonical SMILES: CC1=CC(=C(N1C)C)C=C(C#N)C2=CC(=CC=C2)F
• Isomeric SMILES: CC1=CC(=C(N1C)C)/C=C(/C#N)\C2=CC(=CC=C2)F
• Molecular Formula: C16H15FN2
• Molecular Weight: 254.30 g/mol

Description

2-(3-fluorophenyl)-3-(1,2,5-trimethyl-1H-pyrrol-3-yl)acrylonitrile, also known as TFP, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a member of the acrylonitrile family of compounds and has been shown to have a range of interesting properties that make it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The precise mechanism of action of 2-(3-fluorophenyl)-3-(1,2,5-trimethyl-1H-pyrrol-3-yl)acrylonitrile is not yet fully understood, but it is thought to act as a selective ligand for certain types of receptors in the brain. This makes it an ideal tool for studying the function of these receptors and their role in various neurological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of interesting biochemical and physiological effects, including the ability to modulate the release of certain neurotransmitters in the brain. This makes it a valuable tool for studying the complex interactions between different signaling pathways in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3-fluorophenyl)-3-(1,2,5-trimethyl-1H-pyrrol-3-yl)acrylonitrile is its high selectivity for certain types of receptors, which allows researchers to selectively label and study specific populations of neurons. However, there are also some limitations to its use, including the fact that it can be difficult to synthesize in large quantities and that it may have some toxic effects at high doses.

Future Directions

There are many exciting future directions for research on 2-(3-fluorophenyl)-3-(1,2,5-trimethyl-1H-pyrrol-3-yl)acrylonitrile, including the development of new synthesis methods that can produce larger quantities of the compound, the exploration of its potential use in other areas of neuroscience research, and the investigation of its potential therapeutic applications in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 2-(3-fluorophenyl)-3-(1,2,5-trimethyl-1H-pyrrol-3-yl)acrylonitrile can be achieved through a number of different methods, but the most common approach involves the use of palladium-catalyzed cross-coupling reactions. This method has been shown to be highly effective, producing high yields of pure this compound with minimal side reactions.

Scientific Research Applications

One of the most exciting potential applications of 2-(3-fluorophenyl)-3-(1,2,5-trimethyl-1H-pyrrol-3-yl)acrylonitrile is in the field of neuroscience. Recent studies have shown that this compound can be used to selectively label and visualize specific types of neurons in the brain, allowing researchers to better understand the complex networks that underlie behavior and cognition.